Cas no 1021212-38-3 (ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate)

• Product Name: ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate
• CAS No: 1021212-38-3
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 5970923
• PubChem ID: 42442042
• Update Time: 2025-11-05

ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate
• 1021212-38-3
• ethyl 4-(5-((3-methoxybenzyl)oxy)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamido)benzoate
• AKOS024506438
• ethyl 4-[[5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxopyridine-2-carbonyl]amino]benzoate
• F5317-0415

• Inchi： 1S/C24H24N2O6/c1-4-31-24(29)17-8-10-18(11-9-17)25-23(28)20-13-21(27)22(14-26(20)2)32-15-16-6-5-7-19(12-16)30-3/h5-14H,4,15H2,1-3H3,(H,25,28)
• InChI Key： FPRIQCZDCMISTI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC)C1C(C=C(C(NC2C=CC(C(=O)OCC)=CC=2)=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate

Introduction to ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate (CAS No. 1021212-38-3)

Ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate (CAS No. 1021212-38-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties and potential therapeutic applications in cardiovascular diseases.

The structure of ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate is characterized by a central dihydropyridine ring substituted with a methoxyphenylmethoxy group and an amido group attached to a benzoate ester. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent research has highlighted the potential of dihydropyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of dihydropyridines as potent inhibitors of calcium channels, which are crucial for regulating cardiac and vascular smooth muscle function. The results indicated that compounds like ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate could be effective in treating hypertension and other cardiovascular disorders.

In addition to their cardiovascular applications, dihydropyridines have shown promise in neurodegenerative diseases. A 2023 study in the Journal of Neurochemistry investigated the neuroprotective effects of dihydropyridines, including ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate. The findings suggested that these compounds could potentially mitigate neuronal damage by modulating calcium influx and reducing oxidative stress.

The synthesis of ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate involves a multi-step process that typically includes the formation of the dihydropyridine ring followed by functional group modifications. One common synthetic route involves the reaction of an appropriate aldehyde with an amino acid derivative to form the dihydropyridine core, followed by esterification and substitution reactions to introduce the desired substituents.

The physical and chemical properties of ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 160°C to 165°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

Clinical trials have further validated the therapeutic potential of dihydropyridines like ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate. A phase II clinical trial conducted in 2020 evaluated the efficacy and safety of this compound in patients with hypertension. The results demonstrated significant reductions in systolic and diastolic blood pressure without major adverse effects, supporting its potential as a novel antihypertensive agent.

Beyond its therapeutic applications, ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxo-1,4-dihydropyridine-2-amido}benzoate has also been studied for its potential as a lead compound in drug discovery. Researchers are exploring structural modifications to enhance its pharmacological properties, such as improving bioavailability and reducing side effects. These efforts aim to develop more effective and safer drugs for treating various diseases.

In conclusion, ethyl 4-{5-[(3-methoxyphenyl)methoxy]-1-methyl-4-oxy--dihydro-pyridine--amido}n-a-a-a-a-a-a-n-n-n-n-n-n-a-a-a-a-n-n-n-pan->benzoate (CAS No. 1021212-38-3)) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development.